Cas no 1820583-65-0 (Diethyl trans-pyrrolidine-3,4-dicarboxylate)

• Product Name: Diethyl trans-pyrrolidine-3,4-dicarboxylate
• CAS No: 1820583-65-0
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD29925260
• CID: 5172215
• Update Time: 2026-03-04

Diethyl trans-pyrrolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl trans-pyrrolidine-3,4-dicarboxylate
• (3R,4R)-Pyrrolidine-3,4-dicarboxylic acid diethyl ester

• MDL： MFCD29925260
• Inchi： 1S/C10H17NO4/c1-3-14-9(12)7-5-11-6-8(7)10(13)15-4-2/h7-8,11H,3-6H2,1-2H3/t7-,8-/m0/s1
• InChI Key： TZVXAGZGBHPRMV-YUMQZZPRSA-N
• SMILES： N1C[C@H](C(OCC)=O)[C@@H](C(OCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Diethyl trans-pyrrolidine-3,4-dicarboxylate

Comprehensive Guide to Diethyl trans-pyrrolidine-3,4-dicarboxylate (CAS No. 1820583-65-0): Properties, Applications, and Market Insights

Diethyl trans-pyrrolidine-3,4-dicarboxylate (CAS No. 1820583-65-0) is a versatile pyrrolidine derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its ester-functionalized pyrrolidine backbone, has gained significant attention due to its role as a key intermediate in the synthesis of bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, Diethyl trans-pyrrolidine-3,4-dicarboxylate has emerged as a valuable building block for medicinal chemists.

The molecular structure of Diethyl trans-pyrrolidine-3,4-dicarboxylate features a trans-configuration at the 3,4-positions, which imparts unique stereochemical properties crucial for its applications. Researchers often search for "synthesis of Diethyl trans-pyrrolidine-3,4-dicarboxylate" or "CAS 1820583-65-0 suppliers," reflecting the compound's importance in academic and industrial settings. Its high purity grade (>98%) makes it particularly suitable for asymmetric synthesis and chiral auxiliary applications.

In pharmaceutical applications, Diethyl trans-pyrrolidine-3,4-dicarboxylate serves as a precursor for various CNS-active compounds and enzyme inhibitors. Recent studies highlight its utility in developing neuroprotective agents, addressing the growing concern for neurodegenerative diseases. The compound's diester functionality allows for versatile transformations, making it a favorite among chemists working on structure-activity relationship (SAR) studies.

The global market for pyrrolidine derivatives like Diethyl trans-pyrrolidine-3,4-dicarboxylate is expanding, driven by increased R&D investment in small molecule therapeutics. Analytical data shows rising searches for "buy Diethyl trans-pyrrolidine-3,4-dicarboxylate" and "1820583-65-0 technical specifications," particularly from North America and Asia-Pacific regions. Quality parameters such as HPLC purity, residual solvent content, and stereochemical purity are critical factors considered by purchasers.

From a synthetic chemistry perspective, Diethyl trans-pyrrolidine-3,4-dicarboxylate offers excellent opportunities for diversity-oriented synthesis. Its rigid pyrrolidine core provides conformational restraint, while the ester groups serve as handles for further functionalization. Many researchers inquire about "Diethyl trans-pyrrolidine-3,4-dicarboxylate reaction conditions" or "derivatization methods for 1820583-65-0," indicating strong interest in its chemical versatility.

Storage and handling of Diethyl trans-pyrrolidine-3,4-dicarboxylate require standard laboratory conditions, typically at 2-8°C in airtight containers. The compound demonstrates good stability under inert atmosphere, though users frequently search for "stability profile of CAS 1820583-65-0" to ensure proper handling. Material Safety Data Sheets (MSDS) provide comprehensive information about its physical-chemical properties and safe handling procedures.

Recent advancements in green chemistry have explored more sustainable routes to produce Diethyl trans-pyrrolidine-3,4-dicarboxylate, responding to the pharmaceutical industry's demand for eco-friendly synthetic methods. Catalytic asymmetric synthesis and biocatalytic approaches are among the innovative techniques being investigated for this pyrrolidine dicarboxylate ester.

Analytical characterization of Diethyl trans-pyrrolidine-3,4-dicarboxylate typically involves NMR spectroscopy (1H and 13C), mass spectrometry, and chiral HPLC to confirm identity and purity. The compound's spectral data and chromatographic properties are frequently requested by quality control laboratories, as evidenced by search trends for "1820583-65-0 NMR peaks" and "HPLC method for Diethyl trans-pyrrolidine-3,4-dicarboxylate."

In conclusion, Diethyl trans-pyrrolidine-3,4-dicarboxylate (CAS No. 1820583-65-0) represents an important heterocyclic building block with wide-ranging applications in medicinal chemistry and material science. Its unique stereochemical properties and functional group versatility continue to make it a compound of significant interest to researchers worldwide. As synthetic methodologies advance and new therapeutic targets emerge, the demand for high-quality pyrrolidine derivatives like this is expected to grow substantially in the coming years.